![molecular formula C16H19N5O B2933882 2-(5-Cyanopyridin-2-yl)-N-prop-2-enyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide CAS No. 2415621-18-8](/img/structure/B2933882.png)
2-(5-Cyanopyridin-2-yl)-N-prop-2-enyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide
Overview
Description
The compound you mentioned contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom . Pyrrole rings are widely known as biologically active scaffolds which possess a diverse nature of activities . They can be found in many natural products and are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more .
Scientific Research Applications
Inhibition of PD-1/PD-L1 Interaction
Compounds similar to the one you’ve mentioned have been studied for their ability to disrupt the PD-1/PD-L1 interaction, which is a critical pathway in tumor immunotherapy . By inhibiting this interaction, such compounds can potentially enhance the immune system’s ability to fight cancer.
USP30 Inhibition for Mitochondrial Dysfunction
Another application is the inhibition of the deubiquitylating enzyme USP30. This enzyme is associated with mitochondrial dysfunction, and compounds that can inhibit USP30 may be used in the treatment of conditions related to mitochondrial diseases, cancer, and fibrosis .
Organic Semiconductor for Solar Cells
Derivatives of the compound have been explored as donor semiconductors in solar cells due to their suitable band gaps and high hole mobility. This application is significant in the development of efficient and cost-effective organic photovoltaic devices .
Development of Small-Molecule Inhibitors
The compound’s structure is conducive to the development of small-molecule inhibitors for various biological targets. These inhibitors can be designed to modulate protein-protein interactions, which are fundamental in numerous biological processes and diseases .
Mechanism of Action
Safety and Hazards
The safety and hazards associated with a compound depend on its specific properties. Some pyrrole-containing compounds are used as drugs and are safe for human consumption under certain conditions , while others may be toxic or hazardous. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.
properties
IUPAC Name |
2-(5-cyanopyridin-2-yl)-N-prop-2-enyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O/c1-2-5-18-16(22)21-10-13-8-20(9-14(13)11-21)15-4-3-12(6-17)7-19-15/h2-4,7,13-14H,1,5,8-11H2,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIJZZYURQJMPJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)N1CC2CN(CC2C1)C3=NC=C(C=C3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5-cyanopyridin-2-yl)-N-(prop-2-en-1-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide | |
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